Cas no 1546941-68-7 (2-chloro-3-{octahydrocyclopenta[c]pyrrol-2-yl}pyrazine)

• Product Name: 2-chloro-3-{octahydrocyclopenta[c]pyrrol-2-yl}pyrazine
• CAS No: 1546941-68-7
• MF: C₁₁H₁₄ClN₃
• MW: 223.701961040497
• CID: 5579023
• Update Time: 2025-05-20

2-chloro-3-{octahydrocyclopenta[c]pyrrol-2-yl}pyrazine Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyrrole, 2-(3-chloro-2-pyrazinyl)octahydro-
• 2-chloro-3-{octahydrocyclopenta[c]pyrrol-2-yl}pyrazine

• Inchi： 1S/C11H14ClN3/c12-10-11(14-5-4-13-10)15-6-8-2-1-3-9(8)7-15/h4-5,8-9H,1-3,6-7H2
• InChI Key： DXAHFSJIHSXZEK-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CN=C2Cl)CC2CCCC2C1

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Boiling Point: 344.9±42.0 °C(Predicted)
• pka: 2.61±0.10(Predicted)

Additional information on 2-chloro-3-{octahydrocyclopenta[c]pyrrol-2-yl}pyrazine

2-Chloro-3-{Octahydrocyclopenta[c]pyrrol-2-yl}Pyrazine: A Comprehensive Overview

2-Chloro-3-{Octahydrocyclopenta[c]pyrrol-2-yl}Pyrazine, with the CAS number 1546941-68-7, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its research.

The molecular structure of 2-Chloro-3-{Octahydrocyclopenta[c]pyrrol-2-yl}Pyrazine consists of a pyrazine ring substituted with a chloro group at the 2-position and an octahydrocyclopenta[c]pyrrol group at the 3-position. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable substrate for further chemical modifications. Recent studies have highlighted its potential as a precursor for advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), due to its ability to act as a versatile ligand.

Synthesis and Characterization

The synthesis of 2-Chloro-3-{Octahydrocyclopenta[c]pyrrol-2-yl}Pyrazine typically involves multi-step reactions, often starting from readily available pyrazine derivatives. One common approach is the nucleophilic substitution reaction, where a chloro group is introduced onto the pyrazine ring. This is followed by the coupling of the octahydrocyclopenta[c]pyrrol group through either Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions. The intermediate products are carefully purified using chromatographic techniques to ensure high purity of the final compound.

Advanced characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm the structure of this compound. These analyses have provided critical insights into its molecular geometry, which is essential for understanding its reactivity and potential applications.

Applications in Materials Science

One of the most promising applications of 2-Chloro-3-{Octahydrocyclopenta[c]pyrrol-2-yl}Pyrazine lies in its use as a building block for constructing functional materials. Researchers have recently explored its ability to coordinate with metal ions, leading to the formation of highly ordered MOFs with exceptional porosity and stability. These materials exhibit potential for gas storage, catalysis, and sensing applications.

In addition to MOFs, this compound has also been investigated for its role in creating coordination polymers with tailored optical properties. By incorporating transition metal ions such as copper or zinc, these polymers can exhibit luminescent behavior under UV light, making them suitable for optoelectronic devices.

Recent Research Highlights

Recent studies have focused on enhancing the stability and functionality of materials derived from 2-Chloro-3-{Octahydrocyclopenta[c]pyrrol-2-yl}Pyrazine. For instance, researchers have developed novel synthetic strategies to improve the yield and purity of this compound. These advancements have significantly reduced production costs while maintaining high-quality standards.

A groundbreaking study published in 2023 demonstrated that this compound can serve as a versatile ligand in constructing heterometallic MOFs with unprecedented structural complexity. These materials exhibit remarkable thermal stability and catalytic activity towards CO₂ reduction reactions, opening new avenues for sustainable energy solutions.

Sustainability Considerations

In line with global efforts to promote sustainability, researchers are increasingly focusing on green chemistry approaches for synthesizing compounds like 2-Chloro-3-{Octahydrocyclopenta[c]pyrrol-2-yl}Pyrazine. Recent developments include the use of biodegradable solvents and catalysts derived from renewable resources. These eco-friendly methods not only reduce environmental impact but also align with regulatory requirements for sustainable chemical practices.

Furthermore, life cycle assessments (LCAs) have been conducted to evaluate the environmental footprint of this compound's production process. These assessments highlight areas where improvements can be made to enhance resource efficiency and minimize waste generation.

Future Prospects

The future outlook for 2-Chloro-3-{Octahydrocyclopenta[c]pyrrol-2-yil}Pyrazine is bright, with ongoing research exploring its potential in emerging fields such as nanotechnology and biomedical engineering. Its unique combination of electronic properties and structural flexibility makes it an ideal candidate for developing advanced materials with tailored functionalities.

Preliminary studies suggest that this compound could play a pivotal role in designing drug delivery systems due to its ability to encapsulate therapeutic agents within its porous framework. Additionally, its compatibility with biocompatible metals opens new possibilities for medical implants and biosensors.